Cas no 951888-43-0 (Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate)

• Product Name: Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate
• CAS No: 951888-43-0
• MF: C₁₅H₁₈O₆
• MW: 294.299825191498
• MDL: MFCD09801416
• CID: 4722292
• Update Time: 2025-05-20

Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(1,3-DIOXAN-2-YL)-4-METHOXYBENZOYLFORMATE
• Ethyl 2-(3-(1,3-dioxan-2-yl)-4-methoxyphenyl)-2-oxoacetate
• Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate

• MDL： MFCD09801416
• Inchi： 1S/C15H18O6/c1-3-19-14(17)13(16)10-5-6-12(18-2)11(9-10)15-20-7-4-8-21-15/h5-6,9,15H,3-4,7-8H2,1-2H3
• InChI Key： CWBJFPAYPOESSS-UHFFFAOYSA-N
• SMILES： O1CCCOC1C1C=C(C(C(=O)OCC)=O)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• XLogP3: 1.8
• Topological Polar Surface Area: 71.1

Additional information on Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate

Introduction to Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate (CAS No. 951888-43-0)

Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate (CAS No. 951888-43-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,3-dioxane ring and a methoxybenzoylformate moiety, which contribute to its potential biological activities and applications.

The 1,3-dioxane ring is a cyclic ether with a five-membered structure that provides stability and rigidity to the molecule. This structural feature is often exploited in the design of pharmaceuticals to enhance their pharmacokinetic properties, such as solubility and bioavailability. The presence of the methoxybenzoylformate group, on the other hand, introduces functional groups that can interact with biological targets, making the compound a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, these compounds have been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

In addition to its potential neuroprotective properties, Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate has also been investigated for its anti-inflammatory and antioxidant activities. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, its antioxidant properties have been attributed to its ability to scavenge free radicals and prevent oxidative stress, which is a common underlying factor in many chronic diseases.

The synthesis of Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of ethyl formate with 4-methoxybenzaldehyde in the presence of a suitable catalyst, followed by the formation of the 1,3-dioxane ring through a ring-closing reaction. The resulting compound can then be further purified using techniques such as column chromatography or recrystallization.

The physicochemical properties of Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 75°C to 77°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various formulations, including oral and topical applications.

In preclinical studies, Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate has shown promising results in animal models of neurodegenerative diseases and inflammatory conditions. For instance, it has been demonstrated to improve cognitive function and reduce neuroinflammation in rodent models of Alzheimer's disease. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

The potential therapeutic applications of Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate extend beyond neurodegenerative diseases and inflammation. Recent research has also explored its anticancer properties. A study published in the International Journal of Cancer reported that this compound exhibits cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. These findings suggest that Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate may have potential as an anticancer agent or adjuvant therapy.

In conclusion, Ethyl 3-(1,3-dioxan-2-YL)-4-methoxybenzoylformate (CAS No. 951888-43-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.